butyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate

• IUPAC Name: butyl 4-(2,3-dihydro-1,4-benzodioxine-3-carbonylamino)benzoate
• InChI: InChI=1S/C20H21NO5/c1-2-3-12-24-20(23)14-8-10-15(11-9-14)21-19(22)18-13-25-16-6-4-5-7-17(16)26-18/h4-11,18H,2-3,12-13H2,1H3,(H,21,22)
• InChI Key: NTCQYOCZBSMLAH-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)C1=CC=C(C=C1)NC(=O)C2COC3=CC=CC=C3O2
• Molecular Formula: C20H21NO5
• Molecular Weight: 355.4 g/mol

Description

Butyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound, also known as BDB, is a benzodioxin derivative that has shown promising results in different studies.

Mechanism of Action

The mechanism of action of butyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate is not fully understood, but studies have shown that it can inhibit the activity of certain enzymes and proteins, leading to the inhibition of cancer cell growth and induction of apoptosis. butyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate has also been shown to activate certain receptors in the body, leading to its anti-inflammatory and analgesic effects.
Biochemical and Physiological Effects:
butyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate has been shown to have several biochemical and physiological effects. Studies have shown that butyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate can inhibit the activity of certain enzymes and proteins, leading to the inhibition of cancer cell growth and induction of apoptosis. butyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate has also been shown to activate certain receptors in the body, leading to its anti-inflammatory and analgesic effects. Additionally, butyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate has been shown to have antioxidant properties, which can help protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using butyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate in lab experiments is its potential applications in cancer research. butyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate has shown promising results in inhibiting cancer cell growth and inducing apoptosis, making it a potential candidate for cancer treatment. However, one of the limitations of using butyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate in lab experiments is its limited solubility in water, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for the study of butyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate. One of the potential future directions is to further investigate its potential applications in cancer research. Studies can be conducted to determine the optimal dosage and treatment regimens for butyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate in cancer treatment. Additionally, further studies can be conducted to investigate its potential applications in the treatment of chronic pain and inflammation. Another potential future direction is to investigate the potential side effects of butyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate and its safety profile in humans.
Conclusion:
In conclusion, butyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate is a chemical compound that has shown promising results in scientific research. Its potential applications in cancer research, anti-inflammatory and analgesic properties, and antioxidant properties make it a potential candidate for further study. While there are limitations to its use in lab experiments, future directions can be pursued to investigate its potential applications and safety profile.

Synthesis Methods

The synthesis of butyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate involves the reaction of 4-aminobenzoic acid with butyl isocyanate and 2,3-dihydro-1,4-benzodioxin-2-carbonyl chloride. The reaction takes place in the presence of a base such as triethylamine and a solvent like dichloromethane. The product obtained is then purified using column chromatography to obtain pure butyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate.

Scientific Research Applications

Butyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate has been studied extensively for its potential applications in different fields. One of the significant applications of butyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate is in the field of cancer research. Studies have shown that butyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate can inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer treatment. butyl 4-[(2,3-dihydro-1,4-benzodioxin-2-ylcarbonyl)amino]benzoate has also been studied for its anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of chronic pain and inflammation.